(4-bromophenyl)methanesulfonyl fluoride
Overview
Description
(4-bromophenyl)methanesulfonyl fluoride (4-BPMSF) is a novel reagent used in organic synthesis and scientific research. It is a colorless, crystalline solid that is soluble in many organic solvents and water. 4-BPMSF is also known as 4-bromobenzylsulfonyl fluoride, 4-bromobenzyl sulfonyl fluoride, and 4-bromobenzylsulfonyl fluoride. It is an important reagent used in the synthesis of various organic compounds, such as amino acids, peptides, and nucleosides. 4-BPMSF is also used in the preparation of fluorinated compounds, such as fluorinated polymers and fluorinated pharmaceuticals. Additionally, 4-BPMSF is used in the synthesis of organofluorine compounds, such as organoboron compounds and organophosphorus compounds.
Scientific Research Applications
4-BPMSF is an important reagent in the synthesis of various organic compounds, such as amino acids, peptides, and nucleosides. It is also used in the preparation of fluorinated compounds, such as fluorinated polymers and fluorinated pharmaceuticals. Additionally, 4-BPMSF is used in the synthesis of organofluorine compounds, such as organoboron compounds and organophosphorus compounds. It is also used in the synthesis of fluorinated drugs, such as antifungal and antiviral agents. 4-BPMSF is also used in the synthesis of fluorinated surfactants, such as fluorinated polymers and fluorinated surfactants.
Mechanism of Action
4-BPMSF is a highly reactive reagent and is used in the synthesis of various organic compounds. The reaction of 4-BPMSF with an organic compound is known as a nucleophilic substitution reaction. In this reaction, the 4-BPMSF molecule acts as a nucleophile and attacks the electrophilic carbon atom of the organic compound. This reaction results in the formation of a new carbon-fluoride bond. The reaction is usually conducted under an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the organic compound.
Biochemical and Physiological Effects
4-BPMSF is a highly reactive reagent and is used in the synthesis of various organic compounds. It is not known to have any biochemical or physiological effects on humans or other living organisms. The reagent is used in laboratory experiments and is not intended for human or animal consumption.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-BPMSF in laboratory experiments is that it is a highly reactive reagent and is capable of forming carbon-fluoride bonds in a variety of organic compounds. Additionally, 4-BPMSF is relatively safe to handle and does not produce toxic byproducts. However, the reagent is corrosive and should be handled with caution. It is also important to note that 4-BPMSF is a relatively expensive reagent and should be used sparingly.
Future Directions
The future of 4-BPMSF is promising, as the reagent is being used in the synthesis of a variety of organic compounds, including amino acids, peptides, and nucleosides. Additionally, 4-BPMSF is being used in the preparation of fluorinated compounds, such as fluorinated polymers and fluorinated pharmaceuticals. Furthermore, 4-BPMSF is being used in the synthesis of organofluorine compounds, such as organoboron compounds and organophosphorus compounds. Additionally, the reagent is being used in the synthesis of fluorinated drugs, such as antifungal and antiviral agents. Finally, 4-BPMSF is being used in the synthesis of fluorinated surfactants, such as fluorinated polymers and fluorinated surfactants.
Synthesis Methods
4-BPMSF is synthesized by the reaction of 4-bromobenzylsulfonyl chloride and potassium fluoride. The reaction is conducted in an inert atmosphere and at a temperature of approximately 80°C. The reaction is exothermic and produces a white crystalline solid. The reaction is usually completed within 30 minutes. The product is then purified by recrystallization from a suitable solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (4-bromophenyl)methanesulfonyl fluoride involves the reaction of 4-bromobenzyl alcohol with methanesulfonyl chloride in the presence of a base to form the corresponding methanesulfonate ester. This ester is then treated with hydrogen fluoride to yield the desired product.", "Starting Materials": [ "4-bromobenzyl alcohol", "methanesulfonyl chloride", "base", "hydrogen fluoride" ], "Reaction": [ "Step 1: 4-bromobenzyl alcohol is reacted with methanesulfonyl chloride in the presence of a base, such as triethylamine, to form the corresponding methanesulfonate ester.", "Step 2: The methanesulfonate ester is then treated with hydrogen fluoride in the presence of a catalyst, such as pyridine, to yield (4-bromophenyl)methanesulfonyl fluoride.", "Overall reaction: 4-bromobenzyl alcohol + methanesulfonyl chloride + base + hydrogen fluoride + catalyst → (4-bromophenyl)methanesulfonyl fluoride" ] } | |
CAS RN |
1895965-37-3 |
Molecular Formula |
C7H6BrFO2S |
Molecular Weight |
253.1 |
Purity |
95 |
Origin of Product |
United States |
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